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Compound of Interest

Compound Name: Angelicain

Cat. No.: B198299 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

differences in the efficacy of natural compounds is paramount. This guide provides an objective

comparison of angelicin, an angular furanocoumarin, with other natural coumarins, supported

by experimental data.

Comparative Efficacy Data
The following tables summarize the quantitative data on the efficacy of angelicin compared to

other natural coumarins in various biological activities.

Table 1: Comparative Anti-cancer and Cytotoxic Activity (IC50 values in µM)

Compound
HepG2 (Liver
Cancer)

Hep2 (Laryngeal
Cancer)

ERα Antagonism

Angelicin 13.8 ± 0.64[1] 11.5 ± 2.28[1] 11.02[1]

Psoralen 17.2 ± 0.21[1] 20.5 ± 0.01[1] >100 (less potent)

A lower IC50 value indicates greater potency.

Table 2: Comparative Antibacterial Activity against Porphyromonas gingivalis
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Compound
Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Minimum Bactericidal
Concentration (MBC)
(µg/mL)

Angelicin 3.125 50

Psoralen 6.25 50

A lower MIC value indicates greater antibacterial potency.

Table 3: Comparative Anti-inflammatory and Other Activities

Compound Activity Observation

Angelicin
Tubulin Polymerization

Inhibition

Higher degree of inhibition

compared to psoralen

Phototoxicity

Lower phototoxicity due to

formation of DNA

monoadducts only

Psoralen
Tubulin Polymerization

Inhibition

Less effective inhibitor

compared to angelicin

Phototoxicity

Higher phototoxicity due to

formation of both DNA

monoadducts and interstrand

cross-links

Esculetin
Antioxidant (mitochondrial

ROS)
IC50 = 0.57 µM

1,2-benzopyrone Anti-inflammatory (in vivo)
Most efficient in counteracting

pleural inflammation

Signaling Pathways and Mechanisms of Action
Angelicin exerts its biological effects through the modulation of several key signaling pathways.

Understanding these pathways is crucial for targeted drug development.
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Anti-inflammatory Signaling Pathway of Angelicin

Angelicin has been shown to attenuate inflammation by inhibiting the NF-κB and MAPK

signaling pathways. This leads to a reduction in the production of pro-inflammatory cytokines.
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MTT Assay
(Determine IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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